Cas no 1396685-39-4 (N,N-dimethyl-3-{3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}aniline)

• Product Name: N,N-dimethyl-3-{3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}aniline
• CAS No: 1396685-39-4
• MF: C₁₇H₁₉F₃N₄O₂
• MW: 368.353574037552
• CID: 6309389
• PubChem ID: 71793059
• Update Time: 2025-06-09

N,N-dimethyl-3-{3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}aniline Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-{3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}aniline
• 1396685-39-4
• VU0540343-1
• F6245-1812
• N,N-dimethyl-3-{3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}aniline
• [3-(dimethylamino)phenyl]-[3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]methanone
• AKOS024543171
• (3-(dimethylamino)phenyl)(3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone

• Inchi： 1S/C17H19F3N4O2/c1-23(2)13-7-3-5-11(9-13)15(25)24-8-4-6-12(10-24)14-21-22-16(26-14)17(18,19)20/h3,5,7,9,12H,4,6,8,10H2,1-2H3
• InChI Key： RCOKJSSOLNAQGC-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C(C2CN(C(C3C=CC=C(C=3)N(C)C)=O)CCC2)O1)(F)F

Computed Properties

• Exact Mass: 368.14601035g/mol
• Monoisotopic Mass: 368.14601035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on N,N-dimethyl-3-{3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}aniline

N,N-Dimethyl-3-{3-[5-(Trifluoromethyl)-1,3,4-Oxadiazol-2-yl]Piperidine-1-Carbonyl}Aniline: A Comprehensive Overview

CAS No. 1396685-39-4 refers to the compound N,N-Dimethyl-3-{3-[5-(Trifluoromethyl)-1,3,4-Oxadiazol-2-yl]Piperidine-1-Carbonyl}Aniline, which is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, properties, and potential applications while incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

The molecular structure of N,N-Dimethyl-3-{3-[5-(Trifluoromethyl)-1,3,4-Oxadiazol-2-yl]Piperidine-1-Carbonyl}Aniline is characterized by a piperidine ring fused with an oxadiazole moiety and substituted with a trifluoromethyl group. The presence of the oxadiazole ring introduces significant electronic effects, which can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such heterocyclic structures in drug design due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability.

One of the key areas of research involving this compound is its potential as a building block in medicinal chemistry. The substitution pattern on the piperidine ring allows for extensive functionalization, making it a versatile precursor for synthesizing bioactive molecules. For instance, researchers have explored its use in developing inhibitors for various enzymes implicated in diseases such as cancer and neurodegenerative disorders.

The synthesis of CAS No. 1396685-39-4 involves a multi-step process that typically begins with the preparation of the oxadiazole intermediate. This is followed by coupling reactions to introduce the piperidine and aniline moieties. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In terms of biological activity, studies have demonstrated that this compound exhibits potent inhibitory effects against certain kinases and proteases. These findings suggest its potential as a lead compound in drug discovery programs targeting diseases such as inflammatory conditions and infectious diseases.

Moreover, the trifluoromethyl group present in the molecule contributes to its lipophilicity, which is crucial for crossing biological membranes and reaching target sites within the body. This property has been leveraged in designing drugs with enhanced pharmacokinetic profiles.

Recent research has also focused on understanding the mechanistic aspects of this compound's interactions with biological targets. Advanced computational techniques such as molecular docking and dynamics simulations have provided insights into how its structural features contribute to binding affinity and selectivity.

In conclusion, N,N-Dimethyl-3-{3-[5-(Trifluoromethyl)-1,3,4-Oxadiazol-2-yl]Piperidine-1-Carbonyl}Aniline (CAS No. 1396685-39-4) represents a promising molecule with diverse applications in chemical synthesis and drug development. Its unique structure and favorable properties make it an attractive candidate for further exploration in both academic and industrial settings.